Cas no 76841-39-9 (1H-Imidazol-2-amine, N-[1,1'-biphenyl]-3-yl-4,5-dihydro-)

• Product Name: 1H-Imidazol-2-amine, N-[1,1'-biphenyl]-3-yl-4,5-dihydro-
• CAS No: 76841-39-9
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 537160
• PubChem ID: 15175566
• Update Time: 2025-04-19

1H-Imidazol-2-amine, N-[1,1'-biphenyl]-3-yl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, N-[1,1'-biphenyl]-3-yl-4,5-dihydro-
• N-(3-phenylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• 76841-39-9
• DTXSID90569611
• N-([1,1'-Biphenyl]-3-yl)-4,5-dihydro-1H-imidazol-2-amine
• SCHEMBL11162946

• Inchi： 1S/C15H15N3/c1-2-5-12(6-3-1)13-7-4-8-14(11-13)18-15-16-9-10-17-15/h1-8,11H,9-10H2,(H2,16,17,18)
• InChI Key： FGWXVKMUWIGBTH-UHFFFAOYSA-N
• SMILES： N1C(=NCC1)NC1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 237.126597491g/mol
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.4Ų